Cas no 898419-11-9 (N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide)

• Product Name: N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide
• CAS No: 898419-11-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5483366
• Update Time: 2025-08-02

N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(4-methylphenyl)-N2-(1,2,5,6-tetrahydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

• Inchi： 1S/C20H19N3O3/c1-12-2-5-15(6-3-12)21-19(25)20(26)22-16-10-13-4-7-17(24)23-9-8-14(11-16)18(13)23/h2-3,5-6,10-11H,4,7-9H2,1H3,(H,21,25)(H,22,26)
• InChI Key： NVYLTQOCRDWFES-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(NC1=CC2CCN3C=2C(=C1)CCC3=O)=O

Additional information on N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

Introduction to N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}ethanediamide (CAS No. 898419-11-9)

N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}ethanediamide is a complex organic compound with a highly intricate molecular structure, making it a subject of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898419-11-9, belongs to a class of molecules that exhibit promising biological activities, which have been the focus of extensive studies in recent years.

The molecular framework of N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}ethanediamide is characterized by its tricyclic backbone, which is fused with a diene system and an azatridecane moiety. This structural motif imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The presence of multiple heterocyclic rings and functional groups further enhances its potential as a pharmacophore, capable of interacting with biological targets in diverse ways.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in modulating various biological pathways. The tricyclic structure of N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}ethanediamide aligns well with this trend, as tricyclic compounds are known for their stability and binding affinity to biological targets. Moreover, the azatridecane moiety adds an additional layer of complexity, which can be exploited to fine-tune the pharmacological properties of the molecule.

One of the most compelling aspects of N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}ethanediamide is its potential as an inhibitor of key enzymes involved in inflammatory and immune responses. Studies have shown that compounds with similar structural features can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of various inflammatory diseases. The molecular interactions between N'-(4-methylphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}ethanediamide and these enzymes have been the focus of numerous computational studies aimed at understanding its mechanism of action.

The synthesis of N'-(4-methylphenyl)-N-{11-oxyoxtrocof complex organic reactions involving multiple steps and intermediates. The synthesis typically begins with the preparation of the tricyclic core through a series of cyclization reactions, followed by functionalization at various positions to introduce the desired substituents. The introduction of the azatridecane moiety requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity in the synthesis process.

In terms of pharmacological activity, N'-(4-methylphenyl)-N-{11-oxyoxtrocof has shown promise in preclinical studies as a potential therapeutic agent for conditions such as inflammation and pain management. The compound's ability to interact with multiple biological targets suggests that it may have broad-spectrum activity, making it a valuable candidate for further development. Additionally, its unique structural features may contribute to its potential as a lead compound for drug discovery efforts targeting other diseases.

The toxicological profile of N'-(4-methylphenyl)-N-{11-oxyoxtrocof is still under investigation, but preliminary studies suggest that it exhibits low toxicity at therapeutic doses. This is an important consideration for any potential drug candidate, as safety is paramount in drug development. Further studies are needed to fully characterize its safety profile and identify any potential side effects or adverse reactions.

The development of new drugs often involves a multidisciplinary approach, combining expertise from various fields such as organic chemistry, medicinal chemistry, pharmacology, and biochemistry. The study of N'-(4-methylphenyl)-N-{11-oxyoxtrocof exemplifies this collaborative effort, as researchers from different disciplines work together to understand its structure-property relationships and develop new therapeutic strategies.

In conclusion,N'-(4-methylphenyl)-N-{11-oxyoxtrocof is a fascinating compound with significant potential in pharmaceutical research due to its complex molecular structure and promising biological activities。 Its unique tricyclic framework and functional groups make it an attractive scaffold for drug discovery， while its ability to modulate key enzymes involved in inflammatory processes suggests therapeutic applications in various diseases。 Further research is needed to fully explore its pharmacological properties， toxicological profile， and potential clinical applications。 As our understanding of molecular interactions continues to advance， compounds like N'-(4-methylphenyl)-N-{11-oxyoxtrocof will play an increasingly important role in the development of new medicines。